Cas no 16778-09-9 (Benzenebutanoic acid, g,g-diphenyl-)
16778-09-9 structure
Product Name:Benzenebutanoic acid, g,g-diphenyl-
CAS No:16778-09-9
MF:C22H20O2
MW:316.393006324768
CID:232458
PubChem ID:270495
Update Time:2025-04-19
Benzenebutanoic acid, g,g-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, g,g-diphenyl-
- 4,4,4-triphenylbutanoic acid
- 1-Carboxy-3,3,3-triphenyl-propan
- 4,4,4-Triphenyl-buttersaeure
- 4,4,4-triphenyl-butyric acid
- 4.4.4-Triphenyl-buttersaeure
- AC1L6OQ8
- AC1Q5VTI
- AG-K-24305
- AR-1F7552
- CTK4D2758
- NSC112938
- SureCN5329346
- NCI60_000291
- DTXSID10296977
- CHEMBL2002466
- NSC-112938
- 16778-09-9
- SCHEMBL5329346
-
- Inchi: 1S/C22H20O2/c23-21(24)16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2,(H,23,24)
- InChI Key: UGHIPOMCWKJUAO-UHFFFAOYSA-N
- SMILES: OC(CCC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 316.1464
- Monoisotopic Mass: 316.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 4.88580
Benzenebutanoic acid, g,g-diphenyl- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
16778-09-9 (Benzenebutanoic acid, g,g-diphenyl-) Related Products
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- 4165-96-2(3-phenylpentanedioic acid)
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- 116754-80-4(3-Methyl-15-phenylpentadecanoic acid)
- 1010-48-6(3-Methyl-3-phenylbutanoic acid)
- 104426-54-2(Benzenepentadecanoicacid, b,b-dimethyl-)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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